Cas no 1170938-91-6 (3-chloro-4-(2-methylpropoxy)aniline hydrochloride)

• Product Name: 3-chloro-4-(2-methylpropoxy)aniline hydrochloride
• CAS No: 1170938-91-6
• MF: C₁₀H₁₅Cl₂NO
• MW: 236.138200998306
• MDL: MFCD09971646
• CID: 4574697
• PubChem ID: 42937476
• Update Time: 2025-05-19

3-chloro-4-(2-methylpropoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(2-methylpropoxy)aniline:hydrochloride
• 3-Chloro-4-(2-methylpropoxy)aniline Hydrochloride
• 3-chloro-4-(2-methylpropoxy)aniline hydrochloride

• MDL： MFCD09971646
• Inchi： 1S/C10H14ClNO.ClH/c1-7(2)6-13-10-4-3-8(12)5-9(10)11;/h3-5,7H,6,12H2,1-2H3;1H
• InChI Key： RLVAVQDABPTUAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(N)=CC=1Cl)CC(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-chloro-4-(2-methylpropoxy)aniline hydrochloride

Introduction to 3-chloro-4-(2-methylpropoxy)aniline hydrochloride (CAS No. 1170938-91-6)

3-chloro-4-(2-methylpropoxy)aniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1170938-91-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of aniline derivatives, characterized by its unique structural motifs that contribute to its diverse applications in medicinal chemistry. The presence of both chloro and alkoxy substituents on the aromatic ring imparts distinct reactivity and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in pharmaceutical formulations and in vitro studies. This solubility advantage is particularly crucial in drug development, where bioavailability and formulation stability are paramount considerations. The compound’s molecular structure, featuring a chloro group at the 3-position and an isobutoxy group at the 4-position of the aniline core, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in aniline derivatives due to their role as key intermediates in the synthesis of pharmaceuticals. The 3-chloro-4-(2-methylpropoxy)aniline hydrochloride has been explored in several research avenues, particularly in the development of novel agrochemicals and specialty chemicals. Its structural features make it a versatile building block for further functionalization, allowing chemists to tailor its properties for specific applications.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Researchers have leveraged its reactivity to develop new molecules with enhanced pharmacological profiles. For instance, modifications at the chloro and alkoxy positions can lead to compounds with improved binding affinity to biological receptors, which is a critical factor in drug design. The 3-chloro-4-(2-methylpropoxy)aniline hydrochloride has been used in synthesizing intermediates that exhibit antimicrobial, anti-inflammatory, and even anticancer properties.

The agrochemical industry has also benefited from the applications of this compound. Its derivatives have shown promise as herbicides and fungicides, contributing to more effective crop protection strategies. The ability to modify its structure allows for fine-tuning of its biological activity, ensuring that it meets the specific needs of agricultural applications while minimizing environmental impact.

Recent advancements in synthetic methodologies have further expanded the utility of 3-chloro-4-(2-methylpropoxy)aniline hydrochloride. Techniques such as palladium-catalyzed cross-coupling reactions have enabled more efficient and selective transformations, enhancing the yield and purity of target compounds. These improvements have not only accelerated research but also made large-scale production more feasible.

The compound’s role in drug discovery extends beyond simple intermediates. It has been incorporated into libraries of molecules used for high-throughput screening (HTS) to identify new drug candidates. The diversity introduced by its structural features allows for the exploration of multiple biological pathways, increasing the likelihood of discovering novel therapeutic agents.

From a chemical perspective, understanding the reactivity patterns of 3-chloro-4-(2-methylpropoxy)aniline hydrochloride is essential for optimizing synthetic routes. The chloro group can participate in nucleophilic aromatic substitution reactions, while the isobutoxy group can undergo various transformations depending on reaction conditions. This dual reactivity makes it a powerful tool for constructing complex molecular architectures.

The safety profile of this compound is another critical consideration. While it does not pose significant hazards under standard handling conditions, appropriate precautions must be taken to ensure safe laboratory practices. Its stability under different storage conditions and compatibility with common solvents are important factors that researchers must evaluate before incorporating it into their work.

The future prospects for 3-chloro-4-(2-methylpropoxy)aniline hydrochloride are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of its properties continues to grow, so too will its importance in pharmaceutical and chemical industries. The ability to modify its structure offers endless possibilities for developing innovative solutions to global challenges in medicine and agriculture.